Menadione dimethylpyrimidinol bisulfite
Menadione dimethylpyrimidinol bisulfite
Brand Name:
Vulcanchem
CAS No.:
14451-99-1
VCID:
VC20955277
InChI:
InChI=1S/C11H10O5S.C6H8N2O/c1-11(17(14,15)16)6-9(12)7-4-2-3-5-8(7)10(11)13;1-4-3-5(2)8-6(9)7-4/h2-5H,6H2,1H3,(H,14,15,16);3H,1-2H3,(H,7,8,9)
SMILES:
CC1=CC(=NC(=O)N1)C.CC1(CC(=O)C2=CC=CC=C2C1=O)S(=O)(=O)O
Molecular Formula:
C17H18N2O6S
Molecular Weight:
378.4 g/mol
Menadione dimethylpyrimidinol bisulfite
CAS No.: 14451-99-1
Cat. No.: VC20955277
Molecular Formula: C17H18N2O6S
Molecular Weight: 378.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 14451-99-1 |
|---|---|
| Molecular Formula | C17H18N2O6S |
| Molecular Weight | 378.4 g/mol |
| IUPAC Name | 4,6-dimethyl-1H-pyrimidin-2-one;2-methyl-1,4-dioxo-3H-naphthalene-2-sulfonic acid |
| Standard InChI | InChI=1S/C11H10O5S.C6H8N2O/c1-11(17(14,15)16)6-9(12)7-4-2-3-5-8(7)10(11)13;1-4-3-5(2)8-6(9)7-4/h2-5H,6H2,1H3,(H,14,15,16);3H,1-2H3,(H,7,8,9) |
| Standard InChI Key | NSXDYOBMGOUYQJ-UHFFFAOYSA-N |
| SMILES | CC1=CC(=NC(=O)N1)C.CC1(CC(=O)C2=CC=CC=C2C1=O)S(=O)(=O)O |
| Canonical SMILES | CC1=CC(=NC(=O)N1)C.CC1(CC(=O)C2=CC=CC=C2C1=O)S(=O)(=O)O |
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